Cas no 5689-92-9 (2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-)

• Product Name: 2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-
• CAS No: 5689-92-9
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 347462
• PubChem ID: 71444458
• Update Time: 2025-04-19

2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-
• 1-phenyl-3-(2,4,6-trimethylphenyl)prop-2-yn-1-one
• 5689-92-9
• DTXSID20853232

• Inchi： 1S/C18H16O/c1-13-11-14(2)17(15(3)12-13)9-10-18(19)16-7-5-4-6-8-16/h4-8,11-12H,1-3H3
• InChI Key： OFOHVAXIGPSYBJ-UHFFFAOYSA-N
• SMILES： O=C(C#CC1C(C)=CC(C)=CC=1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.12018
• Monoisotopic Mass: 248.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07